5-methyl-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H16N4O2/c1-12-6-5-9-23-11-17(20-18(12)23)14-7-3-4-8-15(14)21-19(24)16-10-13(2)25-22-16/h3-11H,1-2H3,(H,21,24)
• InChI Key: QLHHKCBCNOTRPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC=CC=C3NC(=O)C4=NOC(=C4)C
• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol

Description

This compound belongs to the class of organic compounds known as imidazopyridines. Imidazopyridine, an important fused bicyclic 5,6 heterocycle, has been recognized for its wide range of applications in medicinal chemistry. A few examples of imidazo[1,2-a]pyridine exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Synthesis Analysis

A novel series of imidazo[1,2-a]pyridine linked 1,2,3-triazole derivatives has been designed, synthesized, and the structures have been confirmed by 1H and 13C NMR and mass spectral analysis. The synthesized compounds have been evaluated for their in vitro cytotoxic activity against two cancer cell lines along with a normal cell line (HEK293) by MTT assay.

Molecular Structure Analysis

The molecular structure of this compound has been confirmed by 1H and 13C NMR, and mass spectra.

Chemical Reactions Analysis

Further exploration of substituents at C2 and C6 positions identified compound 8, having 2-ethyl-6-chloro imidazo[1,2-a]pyridine ring, with significantly improved potency against extracellular (MIC 80, 0.0009 μM) as well as intracellular (MIC 80, 0.00045 μM) Mtb with good microsomal stability (t 1/2 – human 83 min and).

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Bioactivity : Imidazo[1,2-a]pyridines, including this compound, display diverse bioactivity. .
• Commercialized Drugs : Some synthetic drugs containing the imidazo[1,2-a]pyridine unit have been commercialized. .

Fluorescent Probes and Sensing Applications

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Material Science and Structural Character

• The imidazo[1,2-a]pyridine moiety is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. .

Antituberculosis Research

• Imidazo[1,2-a]pyridines have been explored as potential anti-TB compounds. .

Heterocyclic Synthesis via Microwave Irradiation

• A solvent- and catalyst-free method has been developed for synthesizing imidazo[1,2-a]pyridines using microwave irradiation. .

1,2,3-Triazole Derivatives with Anticancer Activity

• Novel imidazo[1,2-a]pyridine linked 1,2,3-triazole derivatives have been designed, synthesized, and characterized. .

Mechanism of Action

The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature . These compounds were also synthesized by using solid support catalysts such as Al2O3, and TiCl4 . Other methods have included treating 2-aminopyridines with α-haloketones in polar organic solvents .